Cas no 53663-23-3 (1,2,3-triiodo-5-nitrobenzene)

• Product Name: 1,2,3-triiodo-5-nitrobenzene
• CAS No: 53663-23-3
• MF: C₆H₂I₃NO₂
• MW: 500.798998355865
• CID: 938909
• PubChem ID: 313510
• Update Time: 2025-04-19

1,2,3-triiodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-triiodo-5-nitrobenzene
• 1,2,3-triiodo-5-nitro-benzene
• 1,2,3-Trijod-5-nitro-benzol
• 1,2,3-tris(iodanyl)-5-nitro-benzene
• 3,4,5-Triiodonitrobenzene
• 3,4,5-Triiodonitrobenzol
• 3,4,5-trijodonitrobenzol
• 3.4.5-Triiod-1-nitro-benzol
• AC1L7NLG
• NSC227919
• SureCN8018399
• 53663-23-3
• 3,4,5-Trijodnitrobenzol
• NSC-227919
• 1,2,3-tri-iodo-5-nitrobenzene
• SCHEMBL8018399
• InChI=1/C6H2I3NO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2
• DTXSID00310510
• A829709
• AKOS015917308

• Inchi： 1S/C6H2I3NO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
• InChI Key： FQHFOGCNEKGMQX-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)[N+](=O)[O-])I)I

Computed Properties

• Exact Mass: 500.72056
• Monoisotopic Mass: 500.7220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14